Cas no 81280-12-8 (4-Methyl-4-hepten-3-ol)
4-Methyl-4-hepten-3-ol structure
Product Name:4-Methyl-4-hepten-3-ol
4-Methyl-4-hepten-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-4-hepten-3-ol
- (4E)-4-Methyl-4-hepten-3-ol
- 4-methyl-hept-4-en-3-ol
- SCHEMBL8420600
- (E)-4-methylhept-4-en-3-ol
- MFCD00046670
- (4E)-4-Methyl-4-hepten-3-ol #
- CHEBI:195855
- 4-Hepten-3-ol, 4-methyl-
- CVBRKUMLJLIZGY-VOTSOKGWSA-N
- 4-Methyl-4E-hepten-3-ol
- 87777-45-5
- SCHEMBL4115249
- 81280-12-8
- LMFA05000474
- 4-Methyl-4-hepten-3-ol (ACI)
-
- Inchi: 1S/C8H16O/c1-4-6-7(3)8(9)5-2/h6,8-9H,4-5H2,1-3H3
- InChI Key: CVBRKUMLJLIZGY-UHFFFAOYSA-N
- SMILES: OC(CC)C(C)=CCC
Computed Properties
- Exact Mass: 128.12000
- Monoisotopic Mass: 128.120115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 94.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.8646 (estimate)
- Melting Point: -31.5°C (estimate)
- Boiling Point: 165°C
- Flash Point: 52°C
- Refractive Index: 1.4359 (estimate)
- PSA: 20.23000
- LogP: 2.11360
- Solubility: Unable or difficult to mix
4-Methyl-4-hepten-3-ol Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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